Cas no 2138557-22-7 (4-bromo-2-cyclopentyl-1H-imidazole-5-sulfonyl chloride)

• Product Name: 4-bromo-2-cyclopentyl-1H-imidazole-5-sulfonyl chloride
• CAS No: 2138557-22-7
• MF: C₈H₁₀BrClN₂O₂S
• MW: 313.599198818207
• CID: 6273722
• PubChem ID: 165491456
• Update Time: 2025-06-23

4-bromo-2-cyclopentyl-1H-imidazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2138557-22-7
• 4-bromo-2-cyclopentyl-1H-imidazole-5-sulfonyl chloride
• EN300-1159838

• Inchi： 1S/C8H10BrClN2O2S/c9-6-8(15(10,13)14)12-7(11-6)5-3-1-2-4-5/h5H,1-4H2,(H,11,12)
• InChI Key： HTKSFZIVFZVFQQ-UHFFFAOYSA-N
• SMILES： BrC1=C(NC(C2CCCC2)=N1)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 311.93349g/mol
• Monoisotopic Mass: 311.93349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 71.2Ų

Additional information on 4-bromo-2-cyclopentyl-1H-imidazole-5-sulfonyl chloride

4-Bromo-2-Cyclopentyl-1H-Imidazole-5-Sulfonyl Chloride (CAS No. 2138557-22-7)

4-Bromo-2-Cyclopentyl-1H-Imidazole-5-Sulfonyl Chloride, also known by its CAS number 2138557-22-7, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of various biologically active molecules. The structure of this compound features a bromine atom at the 4-position, a cyclopentyl group at the 2-position, and a sulfonyl chloride group at the 5-position of the imidazole ring. These structural elements contribute to its unique chemical reactivity and functional properties.

The synthesis of 4-Bromo-2-Cyclopentyl-1H-Imidazole-5-Sulfonyl Chloride typically involves multi-step organic reactions, including nucleophilic substitutions, cyclizations, and sulfonation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production pathways for this compound. For instance, researchers have explored the use of transition metal catalysts to enhance reaction yields and selectivity during the formation of the imidazole ring and subsequent functionalization steps.

In terms of applications, this compound has garnered significant attention in drug discovery programs targeting various therapeutic areas such as oncology, inflammation, and infectious diseases. The sulfonyl chloride group is particularly valuable as it can be readily converted into other bioactive moieties, such as sulfonamides or sulfonate esters, through nucleophilic substitution reactions. Recent studies have demonstrated that derivatives of 4-Bromo-2-Cyclopentyl-1H-Imidazole-5-Sulfonyl Chloride exhibit potent inhibitory activity against key enzymes involved in cancer cell proliferation and metastasis.

Beyond pharmaceutical applications, this compound has also found utility in agrochemical research. Its ability to act as a versatile building block in the construction of herbicides and fungicides has been explored in several academic and industrial settings. For example, researchers have reported that certain analogs derived from this compound exhibit enhanced bioavailability and efficacy against plant pathogens compared to conventional agrochemical agents.

The structural versatility of 4-Bromo-2-Cyclopentyl-1H-Imidazole-5-Sulfonyl Chloride also makes it an attractive candidate for materials science applications. Its unique electronic properties and ability to form stable covalent bonds with a wide range of functional groups make it suitable for use in the development of advanced polymers, coatings, and sensors. Recent breakthroughs in click chemistry have further expanded its potential in these areas by enabling rapid and efficient assembly of complex molecular architectures.

In conclusion, 4-Bromo-2-Cyclopentyl-1H-imidazole-sulfonyl chloride (CAS No. 2138557–22–7) stands as a pivotal intermediate in modern chemical synthesis. Its diverse applications across pharmaceuticals, agrochemicals, and materials science underscore its importance in contemporary research and development efforts. As new synthetic methodologies and application areas continue to emerge, this compound is poised to play an even more critical role in advancing scientific innovation.